2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(3-hydroxyphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C11H9NO2/c13-9-3-1-2-8(6-9)11-7-10(14)4-5-12-11/h1-7,13H,(H,12,14)
• InChI Key: UXGSLNBDUVCTES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=O)C=CN2
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID10692410
• Molecular Weight: 187.19 g/mol
• CAS RN: 1261942-82-8

Description

2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95% (2-HP-4-HP), is a chemical compound composed of two nitrogen atoms, four oxygen atoms, and one carbon atom. It is a colorless solid with a melting point of 85 °C and a boiling point of 212 °C. 2-HP-4-HP has been studied for its potential applications in scientific research, as well as its biochemical and physiological effects.

Scientific Research Applications

2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95% is used in scientific research as a fluorescent probe, a fluorescent indicator, and a fluorescent reagent. It is used to detect the presence of certain proteins, enzymes, and other molecules, and to study their interactions. It is also used to study the structure and function of biological systems, and to study the effects of drugs on biological systems.

Mechanism of Action

2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95% is a fluorescent compound that absorbs light in the visible region of the electromagnetic spectrum and emits light in the near-infrared region. This allows it to be used as a fluorescent probe to detect the presence of certain proteins, enzymes, and other molecules. When 2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95% binds to a molecule, it changes its fluorescence properties, which can be used to study the structure and function of the molecule.
Biochemical and Physiological Effects
2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95% has been studied for its potential effects on biochemical and physiological processes. Studies have shown that 2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95% can inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation and pain. It has also been shown to have antioxidant properties, which may be beneficial for human health.

Advantages and Limitations for Lab Experiments

2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95% is a relatively stable compound, and its fluorescence properties are not easily affected by environmental factors. This makes it an ideal fluorescent probe for use in laboratory experiments. However, it is also relatively expensive, and its fluorescence properties can be affected by certain molecules, making it less useful for certain applications.

Future Directions

In the future, 2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95% could be used to develop new fluorescent probes for use in laboratory experiments. It could also be used to study the effects of drugs on biochemical and physiological processes. Additionally, it could be used to develop new drugs that target specific proteins and enzymes. Finally, it could be used to study the structure and function of biological systems, and to develop new treatments for diseases.

Synthesis Methods

2-(3-Hydroxyphenyl)-4-hydroxypyridine, 95% is synthesized from the reaction of 2-hydroxy-3-methoxyphenylacetic acid and 4-hydroxy-2-methoxypyridine, which are both commercially available. The reaction is conducted in a solvent such as ethanol, at a temperature of 70-80°C for 4-6 hours. The product is then purified by recrystallization from ethanol, and the yield is typically greater than 95%.